Cas no 1538228-63-5 (1-(1H-indazol-7-yl)cyclopropylmethanamine)

• Product Name: 1-(1H-indazol-7-yl)cyclopropylmethanamine
• CAS No: 1538228-63-5
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5984611
• PubChem ID: 82602482
• Update Time: 2025-05-25

1-(1H-indazol-7-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indazol-7-yl)cyclopropylmethanamine
• EN300-1728426
• 1538228-63-5
• [1-(1H-indazol-7-yl)cyclopropyl]methanamine

• Inchi： 1S/C11H13N3/c12-7-11(4-5-11)9-3-1-2-8-6-13-14-10(8)9/h1-3,6H,4-5,7,12H2,(H,13,14)
• InChI Key： DSLNJAFKDHVXPZ-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC=C3C=NNC=23)CC1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-(1H-indazol-7-yl)cyclopropylmethanamine

1-(1H-indazol-7-yl)cyclopropylmethanamine (CAS No. 1538228-63-5): A Comprehensive Overview

1-(1H-indazol-7-yl)cyclopropylmethanamine, a compound identified by the CAS registry number 1538228-63-5, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indazole ring system with a cyclopropylmethylamine moiety. The indazole ring, a bicyclic structure composed of a benzene ring fused to an imidazole ring, is known for its versatility in chemical synthesis and its potential in drug design. The cyclopropylmethylamine group adds further complexity to the molecule, offering opportunities for functionalization and bioactivity modulation.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(1H-indazol-7-yl)cyclopropylmethanamine. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and organocatalytic methods, to construct this compound with high yields and excellent stereocontrol. These methods not only highlight the molecule's synthetic accessibility but also underscore its potential as a building block for more complex structures in medicinal chemistry.

The biological activity of 1-(1H-indazol-7-yl)cyclopropylmethanamine has been a focal point of recent studies. Preclinical data suggest that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications in conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate key cellular pathways, such as the NF-kB signaling pathway, has been documented in vitro and in animal models.

In terms of pharmacokinetics, 1-(1H-indazol-7-yl)cyclopropylmethanamine demonstrates favorable absorption and bioavailability profiles. Studies conducted in rodents indicate that the compound achieves significant plasma concentrations following oral administration, with minimal systemic toxicity observed at therapeutic doses. These findings are encouraging for its potential translation into clinical settings.

From a structural perspective, the indazole moiety in 1-(1H-indazol-7-yl)cyclopropylmethanamine contributes significantly to its electronic properties and conformational flexibility. The nitrogen atoms within the indazole ring facilitate hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. The cyclopropylmethylamine group further enhances the molecule's ability to engage in π-interactions and hydrophobic interactions, thereby increasing its binding affinity to target proteins.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of 1-(1H-indazol-7-yl)cyclopropylmethanamine as a lead compound for drug discovery programs targeting chronic inflammatory diseases. By leveraging advanced computational tools such as molecular docking and machine learning algorithms, researchers have identified potential optimization strategies to improve the compound's efficacy and selectivity.

In conclusion, 1-(1H-indazol-7-yl)cyclopropylmethanamine (CAS No. 1538228-63-5) stands out as a compelling molecule with diverse applications in chemical research and drug development. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable asset in the pursuit of innovative therapeutic agents.